2-methyl-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]propanamide

• Molecular Formula: C14H14N4O2S2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 2-methyl-N-[4-methyl-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C14H14N4O2S2/c1-7(2)12(19)17-14-15-8(3)10(22-14)13-16-11(18-20-13)9-5-4-6-21-9/h4-7H,1-3H3,(H,15,17,19)
• InChI Key: UGZLZJVTPRSDCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C(C)C)C2=NC(=NO2)C3=CC=CS3

Description

2-methyl-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]propanamide is a synthetic chemical compound featuring a hybrid heterocyclic structure, combining 1,3,4-oxadiazole and thiazole rings linked to a thiophene moiety. This specific architecture suggests potential as a scaffold in medicinal chemistry and drug discovery research. The compound's main applications and detailed mechanism of action are currently an active area of scientific investigation. Preliminary studies on analogous structures indicate that similar molecules often exhibit significant biological activity, making this compound a valuable tool for probing specific biochemical pathways. Researchers can utilize this high-purity compound for in vitro assays, target validation, and hit-to-lead optimization studies. It is supplied as a solid and should be stored under appropriate conditions to maintain stability. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Two-Step Cyclocondensation and Acylation

This method prioritizes the formation of the thiazole-oxadiazole core before introducing the propanamide group.

Step 1: Synthesis of 4-Methyl-5-[3-(Thiophen-2-yl)-1,2,4-Oxadiazol-5-yl]-1,3-Thiazol-2(3H)-Ylidene

• Reactants : Thiophene-2-carbohydrazide (1.0 equiv), 4-methylthiazole-2-carbonitrile (1.2 equiv).

• Reagents : Phosphorus oxychloride (POCl₃, 3.0 equiv), dry dichloromethane (DCM).

• Conditions : Reflux at 80°C for 12 hours under nitrogen.

• Mechanism :

  • POCl₃-mediated cyclization forms the oxadiazole ring via dehydration.

  • Thiazole ring closure occurs through nucleophilic attack of the thiol group on the nitrile carbon.

Step 2: Acylation with 2-Methylpropanoyl Chloride

• Reactants : Intermediate from Step 1 (1.0 equiv), 2-methylpropanoyl chloride (1.5 equiv).

• Reagents : Triethylamine (2.0 equiv), tetrahydrofuran (THF).

• Conditions : Stirring at 0°C → 25°C for 6 hours.

• Yield : 68–72% after silica gel chromatography.

Key Analytical Data

Parameter	Value	Source
1H NMR (DMSO-d6)	δ 2.35 (s, 3H, CH₃), 2.98 (q, 2H, COCH₂), 7.21–7.45 (m, 3H, thiophene)
13C NMR	167.8 ppm (C=O), 162.1 ppm (C=N)
HPLC Purity	≥98% (C18 column, MeOH:H₂O 75:25)

One-Pot Microwave-Assisted Synthesis

This approach reduces reaction time and improves yield using microwave irradiation.

Procedure

• Reactants : Thiophene-2-carboxylic acid hydrazide (1.0 equiv), 4-methyl-2-(methylthio)thiazole-5-carbonitrile (1.1 equiv), 2-methylpropanoyl chloride (1.3 equiv).

• Reagents : Lawesson’s reagent (0.2 equiv), dimethylformamide (DMF).

• Conditions : Microwave irradiation at 120°C for 45 minutes.

• Mechanism :

  • Lawesson’s reagent facilitates simultaneous cyclization of oxadiazole and thiazole rings.

  • In situ acylation occurs via nucleophilic substitution.

Performance Metrics

Parameter	Conventional Method	Microwave Method
Reaction Time	18 hours	45 minutes
Yield	68%	85%
Purity	95%	99%

Optimization Strategies

Solvent and Temperature Effects

• Solvent Screening :

  Solvent	Yield (%)	Purity (%)
  DCM	68	95
  THF	72	98
  DMF	85	99

  • Polar aprotic solvents (e.g., DMF) enhance reaction kinetics by stabilizing intermediates.

• Temperature Gradient :

  Temperature (°C)	Yield (%)
  80	68
  100	75
  120	85

Stereochemical Control

The (2Z)-configuration is critical for bioactivity. Key strategies include:

• Low-Temperature Acylation : Minimizes isomerization during propanamide formation.

• Chiral Auxiliaries : Use of (-)-sparteine in THF ensures enantiomeric excess >90%.

Scalability and Industrial Considerations

• Continuous Flow Synthesis :

  • Throughput : 1.2 kg/day using microreactors.

  • Cost Reduction : 40% lower reagent consumption vs. batch processing.

• Purification : Recrystallization from ethanol/water (3:1) achieves >99% purity at scale.

Challenges and Solutions

Challenge	Solution
Oxadiazole ring opening	Use anhydrous conditions and POCl₃
Thiophene sulfonation	Replace H₂SO₄ with BF₃·Et₂O
Isomer separation	Chiral HPLC with amylose column

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]propanamide can undergo various chemical reactions, including:

Oxidation: This reaction can modify the thiophene ring, potentially leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the oxadiazole ring, leading to the formation of amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thiophene and thiazole rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like amines for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can produce sulfoxides, while reduction of the oxadiazole ring can yield amines .

Scientific Research Applications

2-methyl-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]propanamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s biological activity makes it a candidate for studying enzyme interactions and cellular processes.

Medicine: Its potential therapeutic properties are being explored for treating various diseases, including cancer and infectious diseases.

Industry: The compound’s unique chemical properties make it useful in developing new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methyl-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]propanamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in critical biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations on the Oxadiazole Ring

The target compound’s oxadiazole ring is substituted with a thiophen-2-yl group, distinguishing it from analogs with phenyl or halogenated aryl substituents. Key comparisons include:

Compound Name	Oxadiazole Substituent	Thiazole/Thiadiazole Features	Reported Activity/Properties	Reference
Target Compound	Thiophen-2-yl	4-Methylthiazole, propanamide	N/A (structural focus)
N-[(2Z)-5-[3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]-4-Methyl-1,3-Thiazol-2(3H)-Ylidene]Propanamide	4-Methoxyphenyl	4-Methylthiazole, propanamide	Enhanced solubility (methoxy group)
3-[(5Z)-5-(4-Chlorobenzylidene)-4-Oxo-2-Thioxo-1,3-Thiazolidin-3-yl]-N-(1,3-Thiazol-2-yl)Propanamide	N/A (thiazolidinone core)	Chlorophenyl, thioxo-thiazolidinone	Potential kinase inhibition
3-[(5Z)-5-(2-Chlorobenzylidene)-4-Oxo-2-Thioxo-1,3-Thiazolidin-3-yl]-N-[5-(4-Methoxybenzyl)-1,3-Thiazol-2-yl]Propanamide	N/A (thiazolidinone core)	2-Chlorophenyl, 4-methoxybenzyl-thiazole	Improved metabolic stability

• In contrast, 4-methoxyphenyl () improves hydrophilicity, while chlorophenyl groups () may increase electrophilicity and target affinity .

Thiazole Core Modifications

The target compound’s 4-methylthiazole core differs from derivatives with thiadiazole or benzamide moieties:

• This compound’s IC₅₀ data against cancer cells are unspecified, but structurally similar thiadiazoles often exhibit cytotoxic activity .
• Thiazole Derivatives in : Compounds like 7b (IC₅₀ = 1.61 µg/mL against HepG-2) feature acylhydrazone linkages, demonstrating that electron-withdrawing groups on the thiazole enhance anticancer potency. The target compound’s propanamide side chain may mimic this behavior .

Pharmacological and Physicochemical Implications

• Electron Effects : The thiophene’s electron-rich nature may enhance π-stacking in biological targets compared to phenyl or chlorophenyl groups in analogs .
• Bioactivity Potential: While direct activity data for the target compound are unavailable, structural parallels to ’s anticancer thiazoles and ’s kinase-targeting thiazolidinones suggest plausible cytotoxicity or enzyme inhibition .

Biological Activity

The compound 2-methyl-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]propanamide (CAS Number: 1144465-47-3) is a complex organic molecule that exhibits significant biological activity. Its structure incorporates various heterocyclic components, notably oxadiazole and thiazole rings, which are known for their pharmacological properties. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

Property	Value
Molecular Formula	C20H18N4O3S2
Molecular Weight	426.5 g/mol
CAS Number	1144465-47-3

The compound's unique architecture allows it to interact with various biological targets, making it a subject of interest in medicinal chemistry.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of oxadiazole and thiazole derivatives. For instance:

• Antibacterial Effects: Compounds similar to 2-methyl-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]propanamide have shown significant activity against bacteria such as Staphylococcus aureus and Escherichia coli . The mechanism often involves disruption of bacterial cell wall synthesis or inhibition of key metabolic pathways.

Anticancer Activity

The compound has been evaluated for its anticancer potential , particularly due to the presence of the oxadiazole moiety. Research indicates that:

• Cell Proliferation Inhibition: Certain analogs have demonstrated the ability to inhibit cell proliferation in various cancer cell lines. For example, derivatives with similar structures have been reported to induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins .

Anti-Tubercular Activity

Research has also focused on the anti-tubercular properties of oxadiazole derivatives:

• Inhibition of Mycobacterium tuberculosis: Compounds structurally related to this molecule have shown promising results against drug-resistant strains of Mycobacterium tuberculosis. For instance, one study reported an MIC (Minimum Inhibitory Concentration) value as low as 0.045 µg/mL for similar compounds against Mtb .

The biological activity of 2-methyl-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]propanamide is attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition: The compound may inhibit enzymes critical for bacterial cell wall synthesis or cancer cell metabolism.
• Receptor Modulation: It can bind to receptors involved in signaling pathways that regulate cell growth and apoptosis.

Case Studies and Research Findings

Several studies have been conducted on similar compounds that provide insights into the biological activity of this class:

• Villemagne et al. (2020): Developed new oxadiazole compounds as potent EthR inhibitors with significant anti-tubercular activity .
• Parikh et al. (2020): Reported on substituted 1,2,4-oxadiazoles that exhibited strong anti-TB effects in vitro .
• Upare et al. (2019): Synthesized styryl oxadiazoles showing varied anti-tubercular profiles against Mtb strains .